BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Advanced techniques for handling encrypted
data with MSAB XRY Pro

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MSAB

Cat. No.: B15602742

Technical Support Center: MSAB XRY Pro

Scenario: This guide is for researchers and corporate security professionals within a
pharmaceutical research setting. It addresses the use of MSAB XRY Pro in the context of
internal investigations, such as intellectual property theft, where proprietary research data may
be encrypted on a mobile device.

Frequently Asked Questions (FAQSs)
???+ question "What is MSAB XRY Pro and when should our lab use it?"
??7?+ question "What types of encryption can XRY Pro handle?"

??7?+ question "What is the difference between 'BFU' and 'AFU’ states, and how does it affect
data extraction?"

??7?+ question "Can XRY Pro extract data from specific research-related apps like secure
messaging or cloud storage clients?"

??7?+ question "Is specialized training required to operate XRY Pro?"

Troubleshooting Guide

???+ question "Issue: The extraction process fails at the initial connection stage."
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???+ question "Issue: A passcode is required, and the brute-force attempt is taking too long."”

???+ question "Issue: The extraction is successful, but the research data from a specific

encrypted app is unreadable.”

???+ question "Issue: The Full File System (FFS) extraction fails on a newer device model

(e.g., Google Pixel, Samsung Galaxy S-series)."

Quantitative Data & Performance Metrics

Disclaimer:The following data is illustrative, based on typical performance expectations for

digital forensic tools. Actual success rates and times will vary significantly based on device

model, chipset, operating system version, password complexity, and the specific exploit

available.

Table 1: lllustrative Decryption/Bypass Success Rates by Device State & OS

. Operating Encryption lllustrative Key XRY Pro
Device State .
System Type Success Rate Technique
] ) RAM Dump,
AFU (After First ) File-Based )
Android 11+ . High Targeted
Unlock) Encryption (FBE) )
Exploits[1][2]
] ] Filesystem
AFU (After First ] File-Based ) ) )
iOS 16+ ] Medium-High Extraction,
Unlock) Encryption (FBE) )
Exploit
BFU (Before ) File-Based ) Advanced Brute-
] Android 11+ ] Medium
First Unlock) Encryption (FBE) Force[3][4]
BFU (Before ) Full-Disk ) ) Brute-Force,
Android <10 Medium-High

First Unlock)

Encryption (FDE)

Exploits[5][6]

Experimental Protocols
Protocol 1: Data Extraction from a Locked Android

Device (AFU State)
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This protocol outlines the standard methodology for extracting and decrypting data from a
company-issued Android device that has been unlocked at least once since its last reboot.

1.0. Preparation & Authorization: 1.1. Obtain necessary legal and corporate authorization for
the device seizure and data extraction. 1.2. Document the chain of custody for the device. 1.3.
Prepare a forensic workstation with the latest version of MSAB XRY Pro and all necessary
device drivers installed.

2.0. Device Triage & Connection: 2.1. Visually inspect the device for damage and note its
physical state. 2.2. Connect the device to the forensic workstation using the appropriate USB
cable. 2.3. Launch XRY Pro and allow it to automatically identify the device. If not identified,
manually select the correct profile based on make, model, and chipset.

3.0. Extraction & Decryption: 3.1. XRY Pro will indicate that the device is locked. 3.2. Select the
recommended exploit for an AFU device. This will often involve initiating a RAM dump to
attempt to recover the passcode from memory.[7][8] 3.3. Follow the on-screen, step-by-step
instructions precisely.[9] This may require placing the device into a specific mode or performing
a sequence of actions. 3.4. If the passcode is recovered, XRY will use it to enable a Full File
System (FFS) or physical extraction. 3.5. The software will proceed to extract and decrypt the
data, creating a secure .xry file to maintain data integrity.[9]

4.0. Analysis & Reporting: 4.1. Once the extraction is complete, disconnect the device and
update the chain of custody documentation. 4.2. Import the .xry file into the XAMN analysis
tool.[10] 4.3. Analyze the decoded data, focusing on research-specific applications, documents,
and communication logs relevant to the investigation. 4.4. Generate a forensic report detailing
the steps taken and the findings.

Visualizations
Workflow & Decision Diagrams

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15602742?utm_src=pdf-body
https://www.msab.com/it/xryprofirst/
https://m.youtube.com/watch?v=ArdPl6fHqjM
https://www.msab.com/product/xry-extract/xry-pro/
https://www.msab.com/product/xry-extract/xry-pro/
https://mb.cision.com/Main/20675/3736441/1924540.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Phase 1: Triage

Secure Encrypted
Mobile Device

l

Identify Device
(Model, OS, Chipset)

l

Assess Lock State
(BFU vs AFU)

/ N\
Avice is BFNevice is AFU

Phase 2: Method Selextion

BFU Path:
Brute-Force

AFU Path:
Exploit / RAM Dump

\ /
\ Phase 3: Execution J

Execute BruteStorm Execute RAM Dump
Passcode Attack or AFU Exploit
Derfo <

Phase 4]Analysis

Analyze Data in
XAMN Pro

l

Generate
Forensic Report

Click to download full resolution via product page

Encrypted Device Extraction Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15602742?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Extraction Fails or
Data is Unreadable

Is XRY Pro Software
Up-To-Date?

Is Device Profile
Correct?

Action: Update to No Yes

Latest Version

Action: Manually Select Is App Version
Correct Profile Supported for Decoding?

Action: Check Release Notes
for App Support

Re-Attempt Extraction

Consult MSAB Support

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15602742?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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